Cas no 2580227-40-1 (Tert-butyl 2-amino-3-bromo-4-methylbenzoate)

• Product Name: Tert-butyl 2-amino-3-bromo-4-methylbenzoate
• CAS No: 2580227-40-1
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 5664390
• PubChem ID: 165888177
• Update Time: 2025-06-14

Tert-butyl 2-amino-3-bromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2580227-40-1
• tert-butyl 2-amino-3-bromo-4-methylbenzoate
• EN300-27729146
• Tert-butyl 2-amino-3-bromo-4-methylbenzoate

• Inchi： 1S/C12H16BrNO2/c1-7-5-6-8(10(14)9(7)13)11(15)16-12(2,3)4/h5-6H,14H2,1-4H3
• InChI Key： QSGAMJACBWWSBY-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=CC(=C1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 2-amino-3-bromo-4-methylbenzoate

Recent Advances in the Synthesis and Applications of Tert-butyl 2-amino-3-bromo-4-methylbenzoate (CAS: 2580227-40-1)

In recent years, Tert-butyl 2-amino-3-bromo-4-methylbenzoate (CAS: 2580227-40-1) has emerged as a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. This compound, characterized by its unique bromo and amino functional groups, has been extensively studied for its potential applications in drug discovery and development. The tert-butyl ester group enhances the compound's stability and solubility, making it a versatile building block for further chemical modifications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of Tert-butyl 2-amino-3-bromo-4-methylbenzoate as a precursor in the synthesis of novel kinase inhibitors. The researchers demonstrated that the bromo substituent at the 3-position allows for efficient palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups. This flexibility is crucial for structure-activity relationship (SAR) studies aimed at optimizing drug candidates for improved potency and selectivity.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it served as a starting material for the development of antimicrobial agents. The amino group at the 2-position was successfully converted into various amide and sulfonamide derivatives, several of which exhibited promising activity against drug-resistant bacterial strains. Molecular docking studies suggested that these derivatives interact with key residues in bacterial efflux pumps, potentially overcoming resistance mechanisms.

From a synthetic chemistry perspective, recent advancements have focused on improving the efficiency of producing Tert-butyl 2-amino-3-bromo-4-methylbenzoate. A 2023 Organic Process Research & Development paper described an optimized large-scale synthesis route with improved yield (85%) and purity (>99%). The process utilizes continuous flow chemistry, which offers better control over the bromination step and minimizes the formation of di-brominated byproducts. This development is particularly important for meeting the growing demand for this intermediate in pharmaceutical manufacturing.

Looking forward, researchers are exploring the potential of Tert-butyl 2-amino-3-bromo-4-methylbenzoate in targeted drug delivery systems. Preliminary studies suggest that the tert-butyl ester can be selectively cleaved under specific physiological conditions, making it a candidate for prodrug strategies. Additionally, the compound's fluorescence properties are being investigated for potential applications in bioimaging and diagnostic applications. As these research directions mature, we anticipate seeing more innovative applications of this versatile chemical building block in the coming years.